Cas no 2229461-09-8 (2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229461-09-8
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5994586
• PubChem ID: 165687621
• Update Time: 2025-06-25

2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine
• EN300-1996930
• 2229461-09-8

• Inchi： 1S/C9H9ClN2O2/c10-7-3-5(6-4-8(6)11)1-2-9(7)12(13)14/h1-3,6,8H,4,11H2
• InChI Key： RRVCHUPALDNVJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine

Introduction to 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229461-09-8)

2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229461-09-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its cyclopropane ring structure fused with a phenyl ring substituted with chloro and nitro functional groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The chemical structure of 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine consists of a cyclopropane moiety attached to a phenyl ring, which is further functionalized with a chloro group at the 3-position and a nitro group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and potential biological activity. The presence of both electron-withdrawing nitro and electron-donating chloro groups creates a balance that can modulate the compound's interaction with biological targets, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The cyclopropane ring is particularly noteworthy due to its strained three-membered structure, which can enhance binding affinity and metabolic stability. Additionally, the phenyl ring serves as a versatile platform for further derivatization, allowing chemists to fine-tune the properties of the molecule. The specific substitution pattern in 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The nitro group can be reduced to an amine, opening up possibilities for further functionalization and diversification. This transformation can lead to new analogs with enhanced pharmacological properties. Moreover, the chloro substituent can participate in various chemical reactions, such as nucleophilic aromatic substitution, allowing for the introduction of different functional groups at strategic positions on the phenyl ring.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. These molecules have shown promise in various therapeutic contexts due to their ability to interact with biological targets in multiple ways. For instance, nitro groups can be bioactivated by enzymes such as cytochrome P450 oxidases, leading to reactive intermediates that can covalently bind to proteins. This bioactivation process can be harnessed to develop drugs with targeted action. Additionally, the electron-withdrawing nature of nitro groups can enhance the solubility and bioavailability of drug candidates.

The structural features of 2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine also make it an interesting candidate for studying molecular interactions at the atomic level. Computational chemistry techniques have been increasingly used to predict the binding modes of such compounds with biological targets. These studies can provide valuable insights into how structural modifications affect binding affinity and selectivity. By leveraging computational methods, researchers can accelerate the drug discovery process and identify optimal candidates for further experimental validation.

In conclusion,2-(3-chloro-4-nitrophenyl)cyclopropan-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents across various disease areas. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in shaping the future of drug discovery and development.